Cas no 894031-29-9 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea
• CAS No: 894031-29-9
• MF: C₁₆H₁₅ClN₄O₂
• MW: 330.76890206337
• CID: 5512368
• PubChem ID: 18564519
• Update Time: 2025-06-09

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 894031-29-9
• 3-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-1-(pyridin-3-yl)urea
• AKOS024623520
• 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-pyridin-3-ylurea
• F2024-2214
• 1-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-yl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea

• Inchi： 1S/C16H15ClN4O2/c17-11-3-5-14(6-4-11)21-10-13(8-15(21)22)20-16(23)19-12-2-1-7-18-9-12/h1-7,9,13H,8,10H2,(H2,19,20,23)
• InChI Key： OKRPZBFXHIZQSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)NC(NC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 330.0883534g/mol
• Monoisotopic Mass: 330.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.3Ų

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea

Comprehensive Overview of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea (CAS No. 894031-29-9)

The compound 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea (CAS No. 894031-29-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core linked to a pyridine moiety and a chlorophenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's urea linkage further enhances its binding affinity, making it a valuable tool in drug discovery.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea aligns with this trend, as its structural features enable selective interactions with enzymes and receptors. For instance, its pyridin-3-yl group is known to participate in hydrogen bonding and π-π stacking, which are critical for molecular recognition. This has led to its exploration in studies related to neurodegenerative diseases and inflammatory disorders, where precise targeting is essential.

The synthesis of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea involves multi-step organic reactions, often starting from commercially available 4-chlorophenyl derivatives. Key steps include the formation of the pyrrolidin-3-one ring and subsequent coupling with pyridin-3-amine via a urea bond. Optimizing these reactions for yield and purity is a focal point for chemists, as impurities can significantly impact the compound's efficacy in biological assays. Recent publications have highlighted innovative catalytic methods to streamline this process, reducing waste and improving scalability.

From a pharmacological perspective, 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea exhibits favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are crucial for drug development. Its moderate lipophilicity ensures adequate membrane permeability, while its molecular weight falls within the range typically associated with oral bioavailability. These characteristics have spurred interest in its potential as a lead compound for treating chronic pain and autoimmune conditions, areas where current therapies often face limitations.

In the context of green chemistry, researchers are also exploring eco-friendly synthetic routes for 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea. Solvent-free reactions and biocatalytic approaches are gaining traction, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, computational tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling are being employed to predict its interactions with biological targets, accelerating the discovery process.

The versatility of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea extends beyond therapeutics. It is also being investigated as a fluorescent probe for imaging applications, leveraging its aromatic systems to emit light upon binding to specific biomolecules. This dual functionality—therapeutic and diagnostic—positions it as a compelling example of theranostics, a field that merges treatment and diagnostics into a single platform.

As the scientific community continues to unravel the potential of 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)urea, collaborations between academia and industry are expected to grow. Patent filings related to its derivatives and applications have already surfaced, underscoring its commercial viability. For researchers and stakeholders, staying updated on the latest developments in this area is essential, as breakthroughs could pave the way for next-generation therapies and diagnostic tools.